(E)-1-(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C13H13N3OS/c17-13(4-3-12-2-1-9-18-12)15-7-8-16-11(10-15)5-6-14-16/h1-6,9H,7-8,10H2/b4-3+
• InChI Key: NDVMZVDIWDPFSO-ONEGZZNKSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CN1C(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1CN2C(=CC=N2)CN1C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C13H13N3OS
• Molecular Weight: 259.33 g/mol

Description

(E)-1-(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C13H13N3OS and its molecular weight is 259.33. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

(E)-1-(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)-3-(thiophen-2-yl)prop-2-en-1-one and its derivatives are primarily utilized in the synthesis of heterocyclic compounds. These compounds are integral in the creation of diverse biological molecules with considerable pharmacological potential. For instance, the synthesis of 4-(pyridin-3-yl)-6-(thiophen-2-yl)pyrimidine-2-thiol derivatives from chalcones demonstrates the potential of these compounds in medicinal chemistry due to their anti-inflammatory and antioxidant activities. The process involves the condensation of acetylpyridine with thiophene 2-carboxaldehyde, followed by reactions with thiourea, hydrazine hydrate, and other reagents to obtain various biologically active heterocyclic derivatives (Shehab, Abdellattif, & Mouneir, 2018).

Antimicrobial Activity

These compounds have been investigated for their antimicrobial properties. Studies have shown that certain derivatives possess significant in vitro antimicrobial activity against various fungal and bacterial strains. For example, substituted (Z)-2-{[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]methylene}benzofuran-3(2H)-ones demonstrated promising activity against specific fungal and bacterial strains, indicating their potential in developing new antimicrobial agents (Ashok, Ziauddin, Lakshmi, & Sarasija, 2016).

Antidepressant and Neurotoxicity Screening

The derivatives have also been evaluated for their antidepressant activities and neurotoxicity effects. For example, a series of phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides were synthesized and assessed for their potential antidepressant effects. Preclinical evaluations included in silico toxicity, blood-brain barrier, and human oral absorption predictions, with some compounds showing promising results in behavioral investigations (Mathew, Suresh, & Anbazhagan, 2014).